Cas no 2171172-25-9 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pentanamidoacetic acid)

• Product Name: 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pentanamidoacetic acid
• CAS No: 2171172-25-9
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6508176
• PubChem ID: 165581394
• Update Time: 2025-08-02

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pentanamidoacetic acid
• 2171172-25-9
• EN300-1574891
• 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)pentanamido]acetic acid

• Inchi： 1S/C25H30N2O6/c1-3-17(14-23(28)27(12-13-32-2)15-24(29)30)26-25(31)33-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22H,3,12-16H2,1-2H3,(H,26,31)(H,29,30)/t17-/m1/s1
• InChI Key： MGIIVHUCNDNHFC-QGZVFWFLSA-N
• SMILES： O(C(N[C@H](CC)CC(N(CC(=O)O)CCOC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pentanamidoacetic acid

Comprehensive Guide to 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pentanamidoacetic acid (CAS No. 2171172-25-9)

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pentanamidoacetic acid (CAS No. 2171172-25-9) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound plays a crucial role in the development of novel therapeutic agents and biochemical studies. Its unique structure, featuring an Fmoc protecting group and a methoxyethyl side chain, makes it highly valuable for researchers focusing on drug discovery and bioconjugation.

The CAS No. 2171172-25-9 compound is particularly significant in the field of solid-phase peptide synthesis (SPPS), where it serves as a building block for constructing complex peptides. The Fmoc group provides excellent protection for the amino functionality during synthesis, while the methoxyethyl moiety enhances solubility and stability. Researchers often inquire about its synthetic applications, purification methods, and storage conditions, making it a trending topic in organic chemistry forums and research publications.

One of the most searched questions related to 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pentanamidoacetic acid is its compatibility with various coupling reagents in peptide synthesis. Studies have shown that it works efficiently with HBTU, HATU, and PyBOP, ensuring high yields and minimal racemization. Additionally, its solubility profile in common organic solvents like DMF, DCM, and acetonitrile makes it a versatile choice for automated peptide synthesizers.

The growing interest in precision medicine and targeted drug delivery has further elevated the importance of CAS No. 2171172-25-9. Its ability to incorporate hydrophilic side chains into peptide structures aligns with the demand for biocompatible therapeutics. Recent publications highlight its use in designing peptide-based vaccines and enzyme inhibitors, addressing key challenges in oncology and infectious diseases.

For researchers seeking high-purity 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pentanamidoacetic acid, advanced purification techniques such as preparative HPLC and recrystallization are recommended. The compound's stability under inert atmospheres and low-temperature storage conditions ensures long-term usability. These factors contribute to its popularity in academic labs and industrial R&D settings.

In summary, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)pentanamidoacetic acid (CAS No. 2171172-25-9) is a pivotal tool in modern chemical biology and medicinal chemistry. Its applications span from peptide drug development to material science, making it a subject of continuous exploration. As the scientific community advances toward personalized therapies, this compound's role is expected to expand further, driving innovation in life sciences.